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Compound of Interest

Compound Name: Tert-butyl 4-ethynylbenzoate

Cat. No.: B053489 Get Quote

For Immediate Release

This technical data sheet provides a concise summary of the molecular properties of tert-butyl
4-ethynylbenzoate, a compound of interest for researchers and professionals in the fields of

organic synthesis and drug development. The primary focus of this document is to establish the

accurate molecular weight and chemical formula of this compound.

Core Molecular Data
The fundamental molecular characteristics of tert-butyl 4-ethynylbenzoate have been

determined and are presented below. These values are critical for stoichiometric calculations in

experimental research and for the characterization of the compound.

Multiple chemical suppliers confirm that the molecular formula for tert-butyl 4-
ethynylbenzoate is C13H14O2.[1][2][3][4] Based on this formula, the calculated molecular

weight is approximately 202.25 g/mol .[2][3]

Property Value Source

Chemical Formula C13H14O2 [1][2][3][4]

Molecular Weight 202.25 g/mol [2][3]

CAS Number 111291-97-5 [1][2][3][5]
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Logical Derivation of Chemical Formula
The chemical structure of tert-butyl 4-ethynylbenzoate can be deduced from its IUPAC name,

which allows for a systematic determination of its chemical formula. The process is as follows:

Component Parts

Structural Components

Summation

tert-butyl 4-ethynylbenzoate

Benzene Ring
(Disubstituted)

C6H4benzoate

Ethynyl Group
(-C≡CH)

C2H
4-ethynyl

Benzoate Ester
(-COO-)

CO2

benzoate

tert-Butyl Group
(-C(CH3)3)

C4H9

tert-butyl

Total Atoms
C: 6+2+1+4 = 13

H: 4+1+9 = 14
O: 2

Final Formula
C13H14O2

Click to download full resolution via product page

Figure 1. Logical workflow for deriving the chemical formula of tert-butyl 4-ethynylbenzoate
from its name.

Note: The advanced requirements for experimental protocols and signaling pathways outlined

in the original request are not applicable to the specific topic of determining the molecular

weight of a single chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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